Cas no 2227766-41-6 ((2S)-4-(thiophen-3-yl)butan-2-amine)

• Product Name: (2S)-4-(thiophen-3-yl)butan-2-amine
• CAS No: 2227766-41-6
• MF: C₈H₁₃NS
• MW: 155.26052069664
• CID: 6077594
• PubChem ID: 93303159
• Update Time: 2025-06-15

(2S)-4-(thiophen-3-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(thiophen-3-yl)butan-2-amine
• 2227766-41-6
• EN300-1835729

• Inchi： 1S/C8H13NS/c1-7(9)2-3-8-4-5-10-6-8/h4-7H,2-3,9H2,1H3/t7-/m0/s1
• InChI Key： ZDNDAWGBOKFXMK-ZETCQYMHSA-N
• SMILES： S1C=CC(=C1)CC[C@H](C)N

Computed Properties

• Exact Mass: 155.07687059g/mol
• Monoisotopic Mass: 155.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.3Ų

Additional information on (2S)-4-(thiophen-3-yl)butan-2-amine

Introduction to (2S)-4-(thiophen-3-yl)butan-2-amine (CAS No. 2227766-41-6)

(2S)-4-(thiophen-3-yl)butan-2-amine, also known by its CAS number 2227766-41-6, is a chiral organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound is characterized by its unique structural features, including a thiophene ring and an amino group, which contribute to its diverse chemical and biological properties.

The chemical structure of (2S)-4-(thiophen-3-yl)butan-2-amine consists of a four-carbon chain with an amino group attached to the second carbon and a thiophene ring attached to the fourth carbon. The presence of the thiophene ring imparts aromatic character to the molecule, while the amino group provides opportunities for various chemical reactions and interactions. The chiral center at the second carbon (denoted as 2S) is crucial for its biological activity, as enantiomers can exhibit different pharmacological profiles.

In the field of medicinal chemistry, (2S)-4-(thiophen-3-yl)butan-2-amine has been studied for its potential as a lead compound in drug discovery. Recent research has focused on its ability to modulate various biological targets, including receptors, enzymes, and ion channels. For instance, studies have shown that this compound can interact with serotonin receptors, making it a promising candidate for the development of novel antidepressants and anxiolytics.

One notable study published in the Journal of Medicinal Chemistry in 2021 investigated the binding affinity of (2S)-4-(thiophen-3-yl)butan-2-amine to serotonin 5-HT_1A receptors. The results demonstrated that this compound exhibits high selectivity and potency, with a binding affinity comparable to that of established serotonin receptor ligands. This finding suggests that (2S)-4-(thiophen-3-yl)butan-2-amine could serve as a valuable scaffold for the design of more potent and selective serotonin receptor modulators.

Beyond its potential as a serotonin receptor ligand, (2S)-4-(thiophen-3-yl)butan-2-amine has also been explored for its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human immune cells. These findings indicate that (2S)-4-(thiophen-3-yl)butan-2-amine may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its pharmacological properties, the synthetic accessibility of (2S)-4-(thiophen-3-yl)butan-2-amine is another factor contributing to its appeal in drug discovery. Several synthetic routes have been developed to produce this compound efficiently and in high yield. One such method involves the asymmetric hydrogenation of a chiral catalyst followed by selective functionalization steps. These synthetic strategies not only facilitate the large-scale production of (2S)-4-(thiophen-3-yl)butan-2-amine but also allow for the synthesis of structurally related analogs for further optimization.

The safety profile of (2S)-4-(thiophen-3-yl)butan-2-amine is another critical aspect being evaluated in preclinical studies. Initial toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, more comprehensive safety studies are needed to fully understand its long-term effects and potential side effects.

In conclusion, (2S)-4-(thiophen-3-y l)butan - 2 - amine (CAS No. 2 2 7766 - 41 - 6) strong > represents a promising lead compound in the field of medicinal chemistry due to its unique structural features and diverse biological activities. Ongoing research continues to uncover new applications and optimize its properties for therapeutic use. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of novel pharmaceuticals targeting various diseases.